Cas no 1225705-79-2 (5-(2,4-Dimethylphenyl)pyridin-2-amine)

• Product Name: 5-(2,4-Dimethylphenyl)pyridin-2-amine
• CAS No: 1225705-79-2
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD16304589
• CID: 5206596
• Update Time: 2026-03-06

5-(2,4-Dimethylphenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethylphenyl)pyridin-2-amine
• 5-(2,4-Dimethylphenyl)pyridin-2-amine

• MDL： MFCD16304589
• Inchi： 1S/C13H14N2/c1-9-3-5-12(10(2)7-9)11-4-6-13(14)15-8-11/h3-8H,1-2H3,(H2,14,15)
• InChI Key： KHGFRAYDLRUGNR-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(C=1)C1C=CC(C)=CC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2,4-Dimethylphenyl)pyridin-2-amine

Introduction to 5-(2,4-Dimethylphenyl)pyridin-2-amine (CAS No: 1225705-79-2)

5-(2,4-Dimethylphenyl)pyridin-2-amine, identified by the Chemical Abstracts Service registry number 1225705-79-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative combines a pyridine core with a dimethylphenyl substituent, making it a versatile scaffold for drug discovery and development. The structural features of this molecule contribute to its potential biological activity, particularly in the context of targeting specific enzymatic pathways and receptor interactions.

The compound’s molecular structure consists of a pyridine ring at the 2-position substituted with an amine group, while the phenyl ring is attached at the 5-position and is further substituted with two methyl groups at the 2- and 4-positions. This arrangement imparts unique electronic and steric properties that are exploited in designing molecules with tailored pharmacokinetic and pharmacodynamic profiles. The presence of both aromatic and heterocyclic components makes it an attractive candidate for further exploration in synthetic chemistry and biological assays.

In recent years, there has been growing interest in 5-(2,4-Dimethylphenyl)pyridin-2-amine due to its potential applications in treating various therapeutic conditions. One of the most promising areas of research involves its use as an intermediate in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The dimethylphenyl group enhances lipophilicity, which is crucial for membrane permeability, while the pyridine moiety can interact with hydrogen bond donors or acceptors in biological targets.

Recent studies have highlighted the compound’s role in modulating signaling pathways associated with inflammation and neurodegeneration. For instance, researchers have demonstrated that derivatives of 5-(2,4-Dimethylphenyl)pyridin-2-amine can inhibit the activity of Janus kinases (JAKs), which are implicated in autoimmune diseases such as rheumatoid arthritis. The amine group at the 2-position provides a handle for further functionalization, allowing chemists to design analogs with improved solubility, bioavailability, and target specificity.

The synthesis of 5-(2,4-Dimethylphenyl)pyridin-2-amine typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated pyridines and boronic acid derivatives of dimethylbenzene, followed by nucleophilic substitution or reduction steps to introduce the amine functionality. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

From a medicinal chemistry perspective, 5-(2,4-Dimethylphenyl)pyridin-2-amine serves as a valuable building block for structure-based drug design. Computational modeling techniques such as molecular docking have been employed to predict how this molecule might interact with biological targets like protein kinases or transcription factors. These virtual screening approaches help identify lead compounds that can be optimized further through iterative synthesis and biological testing.

The compound’s potential extends beyond oncology; it has also been investigated for its effects on central nervous system (CNS) disorders. Preliminary data suggest that derivatives of 5-(2,4-Dimethylphenyl)pyridin-2-amine may modulate neurotransmitter release or receptor activity in brain circuits associated with mood regulation and cognitive function. This opens up avenues for developing novel therapeutics for conditions such as depression or neurodegenerative diseases.

In conclusion,5-(2,4-Dimethylphenyl)pyridin-2-amine (CAS No: 1225705-79-2) is a multifaceted compound with significant implications for pharmaceutical research. Its unique structural features make it a promising candidate for developing drugs targeting various diseases, including cancer and CNS disorders. Continued exploration into its synthetic pathways and biological activities will likely yield new insights into its therapeutic potential.